Cas no 2034353-12-1 (2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine)

• Product Name: 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine
• CAS No: 2034353-12-1
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 5977829
• PubChem ID: 119102466
• Update Time: 2025-06-10

2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine
• (3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(pyridin-2-yl)methanone
• 2034353-12-1
• [3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl]-pyridin-2-ylmethanone
• F6524-2773
• 2-[3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl]pyridine
• AKOS026694334

• Inchi： 1S/C18H16N4O2/c23-18(15-8-4-5-10-19-15)22-11-9-14(12-22)16-20-17(24-21-16)13-6-2-1-3-7-13/h1-8,10,14H,9,11-12H2
• InChI Key： GZCVNARUVDFOLK-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C2CN(C(C3C=CC=CN=3)=O)CC2)=N1

Computed Properties

• Exact Mass: 320.12732577g/mol
• Monoisotopic Mass: 320.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine

Introduction to 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine (CAS No. 2034353-12-1)

2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine, with the CAS number 2034353-12-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, an oxadiazole moiety, and a pyridine group. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrrolidine ring is a five-membered heterocyclic compound that is widely used in the design of bioactive molecules due to its conformational flexibility and ability to form hydrogen bonds. The oxadiazole moiety, a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom, is known for its stability and ability to enhance the pharmacological properties of molecules. The pyridine group, a six-membered aromatic ring with one nitrogen atom, is a common functional group in pharmaceuticals and is often associated with favorable pharmacokinetic properties.

Recent studies have highlighted the potential of 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The combination of the pyrrolidine ring and the oxadiazole moiety appears to enhance its ability to modulate key inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine has also been investigated for its potential as an anticancer agent. Studies conducted by the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation.

The pharmacokinetic profile of 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, it exhibits a reasonable half-life and low clearance rate, which are desirable characteristics for a drug candidate.

To further evaluate the safety and efficacy of 2-3-(5-phenyl-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonylpyridine, several clinical trials are currently underway. Phase I trials have shown promising results in terms of safety and tolerability at various dose levels. These findings have paved the way for Phase II trials, which are designed to assess the compound's therapeutic potential in specific patient populations.

The development of 2-3-(5-phenyl-1,2,4-oxadiazol-3-y l)pyrrolidine -1-carbonyl pyridine as a therapeutic agent is part of a broader trend in medicinal chemistry towards the design of multifunctional compounds that can address complex diseases with multiple pathophysiological mechanisms. This approach leverages the synergistic effects of different functional groups within a single molecule to achieve enhanced therapeutic outcomes.

In conclusion, 2 - 3 -( 5 - phen y l - 1 , 2 , 4 - o x ad i az ol - 3 - y l ) py r ro li di ne - 1 - ca rb on y l py ri di ne (CAS No. 2034353 - 1 2 - 1 ) represents a promising new class of compounds with significant potential in both anti-inflammatory and anticancer therapies. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, making it an exciting area of focus for future drug development efforts.